Cas no 2228314-28-9 (O-1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)ethylhydroxylamine)

• Product Name: O-1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)ethylhydroxylamine
• CAS No: 2228314-28-9
• MF: C₁₀H₁₉N₃O
• MW: 197.277362108231
• CID: 6187104
• PubChem ID: 165860096
• Update Time: 2025-06-19

O-1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)ethylhydroxylamine
• O-[1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)ethyl]hydroxylamine
• 2228314-28-9
• EN300-1771234

• Inchi： 1S/C10H19N3O/c1-7(14-11)8-6-9(10(2,3)4)12-13(8)5/h6-7H,11H2,1-5H3
• InChI Key： UFWSSIBUKFFWNV-UHFFFAOYSA-N
• SMILES： O(C(C)C1=CC(C(C)(C)C)=NN1C)N

Computed Properties

• Exact Mass: 197.152812238g/mol
• Monoisotopic Mass: 197.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 53.1Ų

Additional information on O-1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)ethylhydroxylamine

Introduction to O-1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)ethylhydroxylamine (CAS No. 2228314-28-9)

O-1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)ethylhydroxylamine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2228314-28-9, represents a unique structural motif that combines a pyrazole ring with an ethylhydroxylamine side chain. The presence of both tert-butyl and methyl substituents on the pyrazole core enhances its chemical stability and reactivity, making it a promising candidate for various biochemical applications.

The pyrazole scaffold is a well-known heterocyclic system that has been extensively studied for its pharmacological properties. Pyrazoles exhibit a wide range of biological activities, including antiviral, anti-inflammatory, and anticancer effects. The introduction of the 3-tert-butyl group at the 3-position of the pyrazole ring not only imparts steric hindrance but also influences electronic distribution, which can modulate the compound's interaction with biological targets. Similarly, the 1-methyl group at the 1-position further enhances the compound's lipophilicity, potentially improving its membrane permeability and bioavailability.

The ethylhydroxylamine moiety in the compound's structure is particularly noteworthy for its potential role as a bioisostere for hydroxamic acid groups. Hydroxamic acids are known to participate in various enzymatic reactions and have been incorporated into numerous drug candidates due to their ability to form coordination complexes with metal ions. By replacing the hydroxamic acid group with an ethylhydroxylamine moiety, this compound may offer similar functionalities while potentially exhibiting improved metabolic stability or reduced toxicity.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of small molecules to biological targets with remarkable accuracy. Molecular docking studies have suggested that O-1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)ethylhydroxylamine may interact with enzymes involved in metabolic pathways relevant to inflammation and cancer. For instance, preliminary simulations indicate that this compound could bind to cyclooxygenase (COX) enzymes, which are key players in prostaglandin synthesis and have been targeted by nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its potential as an anti-inflammatory agent, this compound has shown promise in preclinical studies as a candidate for anticancer therapy. The combination of the pyrazole core and the ethylhydroxylamine side chain may disrupt critical signaling pathways involved in tumor growth and progression. Notably, recent research has highlighted the role of pyrazole derivatives in inhibiting kinases, which are enzymes that regulate cell division and survival. The structural features of O-1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)ethylhydroxylamine make it a compelling candidate for further investigation in this context.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the pyrazole ring via condensation reactions, followed by functionalization at the 3-position with a tert-butyl group. Subsequent introduction of the methyl group at the 1-position and finally coupling with ethylhydroxylamine complete the molecular structure. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective modifications of the pyrazole core.

Evaluation of O-1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)ethylhydroxylamine in cellular assays has provided valuable insights into its biological activity. In vitro studies have demonstrated that this compound exhibits dose-dependent inhibition of COX enzymes, suggesting its potential as an NSAID alternative. Furthermore, preliminary cytotoxicity assays indicate that it may selectively target cancer cells while sparing healthy cells, making it an attractive candidate for further development as an anticancer agent.

The pharmacokinetic properties of this compound are also of great interest. Absorption, distribution, metabolism, and excretion (ADME) studies have been conducted to assess its bioavailability and potential for systemic distribution. The presence of lipophilic substituents is expected to enhance oral bioavailability, while metabolic stability studies will be crucial in determining its half-life and excretion pathways. These studies will provide essential data for optimizing drug delivery formulations and predicting clinical efficacy.

The future direction of research on O-1-(3-tert-butyl-1-methyl-1H-pyrazol-5-ylyl)ethylhydroxylamine includes exploring its mechanism of action in greater detail. Understanding how this compound interacts with biological targets at the molecular level will be crucial for designing next-generation derivatives with improved potency and selectivity. Additionally, preclinical toxicology studies will be necessary to assess its safety profile before moving into human clinical trials.

In conclusion, O-1-(3-tert-butyl-l-methyl-lH-pyrazol-l5-yI)ethylhydroxyla mine (CAS No. 2228314 - 28 - 9) is a structurally unique compound with significant potential in pharmaceutical applications. Its combination of known pharmacophores and novel structural features makes it an exciting candidate for further research in anti-inflammatory and anticancer therapies. As computational chemistry tools continue to advance, researchers will be better equipped to predict and optimize the biological activity of such compounds, bringing them closer to clinical translation.